Cas no 158573-58-1 (Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI))

• Product Name: Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI)
• CAS No: 158573-58-1
• MF: C₁₆H₄F₁₀O₅
• MW: 466.184000015259
• CID: 108932
• PubChem ID: 9981974
• Update Time: 2025-07-17

Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI)
• (2,3,4,5,6-pentafluorophenyl) 2-[2-oxo-2-(2,3,4,5,6-pentafluorophenoxy)ethoxy]acetate
• Bis-pentafluorophenyl diglycolic acid
• DIG(Pfp)2
• AmbotzPEG1985
• oxydiacetic acid pentafluorophenyl ester
• Bis-pentafluorophenyl diglycolic acid, 2,2-Oxydiacetic acid bis-pentafluorophenyl ester
• Bis-pentafluorophenyl diglycolic acid≥ 99% (HPLC)
• AKOS030213514
• Bis(perfluorophenyl) 2,2'-oxydiacetate
• Bis-pentafluorophenyl diglycolic acid, 2,2'-Oxydiacetic acid bis-pentafluorophenyl ester
• MFCD13184974
• 158573-58-1
• DTXSID10433628
• Acetic acid, 2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI)
• Bis(Pentafluorophenyl) 2,2'-Oxydiacetate
• G68596
• 2,3,4,5,6-pentafluorophenyl 2-[2-oxo-2-(2,3,4,5,6-pentafluorophenoxy)ethoxy]acetate

• Inchi： 1S/C16H4F10O5/c17-5-7(19)11(23)15(12(24)8(5)20)30-3(27)1-29-2-4(28)31-16-13(25)9(21)6(18)10(22)14(16)26/h1-2H2
• InChI Key： VNIBHSPJYBFDMX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(COCC(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)=O)F)F)F)F

Computed Properties

• Exact Mass: 465.99000
• Monoisotopic Mass: 465.98990484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 3.60520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI)

Comprehensive Analysis of Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI) (CAS No. 158573-58-1)

The chemical compound Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI), identified by its CAS No. 158573-58-1, is a specialized ester derivative with significant applications in advanced material science and organic synthesis. This compound belongs to the class of fluorinated esters, which are increasingly sought after due to their unique physicochemical properties, including thermal stability, chemical resistance, and low surface energy. Researchers and industries are particularly interested in this compound for its potential in high-performance coatings, polymer modification, and specialty chemical formulations.

One of the most notable features of Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI) is its molecular structure, which incorporates pentafluorophenyl groups. These groups enhance the compound's reactivity in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of complex organic molecules. The presence of fluorine atoms also contributes to its hydrophobic properties, a characteristic highly valued in applications such as water-repellent coatings and anti-fouling surfaces. Recent studies have explored its role in developing sustainable materials, aligning with the global push toward eco-friendly innovations.

In the context of green chemistry, CAS No. 158573-58-1 has garnered attention for its potential in reducing environmental impact. Fluorinated compounds like this are often scrutinized for their persistence in the environment, but advancements in biodegradable fluorochemicals have opened new avenues for safer alternatives. Researchers are investigating how Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI) can be integrated into circular economy models, emphasizing recyclability and minimal waste generation.

The compound's versatility extends to the pharmaceutical and agrochemical sectors, where fluorinated esters are used to enhance the bioavailability and stability of active ingredients. While CAS No. 158573-58-1 is not directly employed in drug formulations, its structural analogs play critical roles in prodrug design and controlled-release systems. This has sparked interest among chemists exploring novel drug delivery mechanisms and precision agriculture solutions.

From a synthetic perspective, the preparation of Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI) involves esterification reactions under controlled conditions. The process typically requires high-purity starting materials to ensure yield and quality. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the compound, ensuring compliance with industry standards. As demand for high-purity chemicals grows, manufacturers are investing in advanced purification technologies to meet stringent requirements.

In summary, Acetic acid,2,2'-oxybis-, bis(pentafluorophenyl) ester (9CI) (CAS No. 158573-58-1) represents a cutting-edge chemical with broad applicability across multiple industries. Its unique properties and adaptability to sustainable practices position it as a compound of interest for future innovations. As research continues, its role in advanced materials and green chemistry is expected to expand, addressing both technical challenges and environmental concerns.